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Cat. No.: B3054345 Get Quote

An in-depth exploration of the synthesis, physicochemical properties, biological activities, and

therapeutic potential of N-alkylformamides.

Introduction
N-alkylformamides are a class of organic compounds characterized by a formyl group attached

to a nitrogen atom, which is further substituted with one or two alkyl groups. These compounds

have garnered significant interest in the scientific community, particularly in the fields of

medicinal chemistry and drug development, owing to their diverse biological activities and utility

as synthetic intermediates. Their roles range from being solvents in chemical reactions to

exhibiting potent anticancer and cytotoxic properties. This technical guide provides a

comprehensive review of N-alkylformamides, summarizing key quantitative data, detailing

experimental protocols, and visualizing relevant biological pathways to serve as a valuable

resource for researchers, scientists, and drug development professionals.

Physicochemical Properties
The physicochemical properties of N-alkylformamides are crucial for understanding their

behavior in biological systems and for designing new drug candidates. These properties, which

include boiling point, melting point, density, and solubility, vary with the nature and size of the

alkyl substituents. A summary of the key physicochemical properties for a homologous series of

simple N-alkylformamides is presented in Table 1. Generally, as the length of the alkyl chain

increases, the boiling point and density tend to increase, while water solubility decreases.[1][2]

[3][4][5][6][7][8][9]
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Table 1: Physicochemical Properties of Selected N-Alkylformamides

Compo
und
Name

Alkyl
Group(s
)

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/cm³)

Water
Solubilit
y

Formami

de
- CH₃NO 45.04 210 2-3 1.133

Miscible[

4][8]

N-

Methylfor

mamide

-CH₃ C₂H₅NO 59.07 198 -3.3 1.0054
Miscible[

1][3]

N-

Ethylform

amide

-C₂H₅ C₃H₇NO 73.09 208-210 -60 0.957 Miscible

N,N-

Dimethylf

ormamid

e

-CH₃, -

CH₃
C₃H₇NO 73.09 153 -61 0.944

Miscible[

9]

N-

Propylfor

mamide

-C₃H₇ C₄H₉NO 87.12 222 - 0.938 Soluble

N-Ethyl-

N-

methylfor

mamide

-C₂H₅, -

CH₃
C₄H₉NO 87.12 174-176 - 0.904 -[5]

N-

Butylform

amide

-C₄H₉ C₅H₁₁NO 101.15 235 - 0.921
Slightly

Soluble

N-

Methyl-

N-

propylfor

mamide

-CH₃, -

C₃H₇
C₅H₁₁NO 101.15 190-192 - - -[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/Formamide
https://en.wikipedia.org/wiki/Formamide
https://en.wikipedia.org/wiki/N-Methylformamide
https://www.solubilityofthings.com/n-amino-n-methyl-formamide
https://www.chemeo.com/cid/34-806-9/Formamide-N-N-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-N-methylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-N-propylformamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of N-Alkylformamides
The synthesis of N-alkylformamides is a fundamental transformation in organic chemistry with

numerous reported methods. The most common approach involves the N-formylation of

primary or secondary amines using various formylating agents.

Common Formylating Agents and Reaction Conditions
Several reagents can be employed for the formylation of amines, each with its own advantages

and limitations. A comparative summary of common formylating agents and their typical

reaction conditions is provided in Table 2.

Table 2: Comparison of Common N-Formylation Methods

Formylating
Agent

Catalyst/Condi
tions

Amine
Substrate

Typical Yield
(%)

Reference

Formic Acid
Toluene, Dean-

Stark trap, reflux

Primary and

Secondary

Amines

94-99% [10]

Formic Acid

Zeolite A,

solvent-free,

room temp.

4-Chloroaniline 95% [11]

Formic Acid

NP@SO₃H,

ethanol, room

temp.

Aromatic Amines 85-96% [12]

Acetic Formic

Anhydride

In situ

generation, -20

°C

Primary and

Secondary

Amines

97-100% [13]

N-Formyl Imide
p-TsOH·H₂O,

water

Primary and

Secondary

Amines

- [14]

Methanol
AuPd–Fe₃O₄,

CsOH·H₂O

Secondary

Amines
58-85% [15]
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Biological Activities of N-Alkylformamides
N-alkylformamides exhibit a wide spectrum of biological activities, with their potential as

anticancer agents being a primary area of investigation. The cytotoxicity of these compounds is

highly dependent on the nature of the alkyl substituents and the cell line being tested.

Anticancer and Cytotoxic Activity
Numerous studies have evaluated the in vitro anticancer activity of N-alkylformamide

derivatives against various cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is

a key parameter used to quantify the potency of a compound in inhibiting biological processes,

such as cell proliferation. A compilation of IC₅₀ values for selected N-alkylformamide derivatives

is presented in Table 3. Structure-activity relationship (SAR) studies suggest that the presence

and nature of the alkyl groups significantly influence the cytotoxic potential of these molecules.

[16][17][18]

Table 3: Cytotoxic Activity (IC₅₀) of Selected N-Alkylformamide Derivatives Against Cancer Cell

Lines
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Compound Cell Line IC₅₀ (µM) Reference

4-(4-

formamidophenylamin

o)-N-

methylpicolinamide

(5q)

HepG2 (Liver) 0.87 [12]

4-(4-

formamidophenylamin

o)-N-

methylpicolinamide

(5q)

HCT116 (Colon) 1.02 [12]

N-methylformamide

(NMF) derivative

M5076 Ovarian

Sarcoma
- [16]

N-methylformamide

(NMF) derivative
TLX5 Lymphoma - [16]

Neoantimycin

derivative (with N-

formyl group)

Drug-resistant colon

cancer cells
-

Neoantimycin

derivative (with N-

formyl group)

Drug-resistant gastric

cancer cells
-

Signaling Pathways and Mechanisms of Action
The biological effects of N-alkylformamides are mediated through their interaction with various

cellular pathways. Understanding these mechanisms is crucial for the rational design of new

therapeutic agents and for predicting potential toxicities.

Metabolic Activation and Hepatotoxicity
Several N-alkylformamides, notably N,N-dimethylformamide (DMF) and N-methylformamide

(NMF), undergo metabolic activation in the liver, primarily mediated by cytochrome P450 (CYP)

enzymes.[19] This metabolic process can lead to the formation of reactive intermediates that
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can cause cellular damage and hepatotoxicity.[20] The metabolic pathway of DMF involves

hydroxylation to N-(hydroxymethyl)-N-methylformamide (HMMF), which then decomposes to

NMF. NMF can be further metabolized through oxidation of the formyl moiety, a pathway

associated with hepatotoxicity.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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